molecular formula C5H8F2N4O B8631939 5-Difluoromethoxy-3-hydrazino-1-methylpyrazole

5-Difluoromethoxy-3-hydrazino-1-methylpyrazole

Cat. No. B8631939
M. Wt: 178.14 g/mol
InChI Key: MRWMVBRWJDBLFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Difluoromethoxy-3-hydrazino-1-methylpyrazole is a useful research compound. Its molecular formula is C5H8F2N4O and its molecular weight is 178.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Difluoromethoxy-3-hydrazino-1-methylpyrazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Difluoromethoxy-3-hydrazino-1-methylpyrazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Difluoromethoxy-3-hydrazino-1-methylpyrazole

Molecular Formula

C5H8F2N4O

Molecular Weight

178.14 g/mol

IUPAC Name

[5-(difluoromethoxy)-1-methylpyrazol-3-yl]hydrazine

InChI

InChI=1S/C5H8F2N4O/c1-11-4(12-5(6)7)2-3(9-8)10-11/h2,5H,8H2,1H3,(H,9,10)

InChI Key

MRWMVBRWJDBLFD-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC(=N1)NN)OC(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

39.8 g (0.25 mol) 3-Amino-5-difluoromethoxy-1-methyl-pyrazole was dissolved in 224 ml water and 450 ml concentrated hydrochloric acid. At -10° C., 18.55 g (0.27 mol) sodium nitrite in 80 ml water was added dropwise. After stirring for 1 hour at -10° C., 137.6 g tin(II)chloride, dissolved in 180 ml concentrated hydrochloric acid, was added, dropwise, at this temperature. After a further hour stirring at -10° C., 805 ml 32% caustic soda was added dropwise at this temperature. The reaction mixture was shaken 8 times with ethyl acetate, the combined organic phases washed with saturated aqueous sodium chloride, dried over magnesium sulfate and concentrated.
Quantity
39.8 g
Type
reactant
Reaction Step One
Name
Quantity
224 mL
Type
solvent
Reaction Step One
Quantity
18.55 g
Type
reactant
Reaction Step Two
Name
Quantity
80 mL
Type
solvent
Reaction Step Two
Quantity
137.6 g
Type
reactant
Reaction Step Three
Quantity
180 mL
Type
solvent
Reaction Step Three
Quantity
805 mL
Type
reactant
Reaction Step Four
Quantity
450 mL
Type
solvent
Reaction Step Five
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six

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